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Compound of Interest

Compound Name: 1-Iodo-2-butene

Cat. No.: B3275544 Get Quote

Essential Safety and Handling Guide for 1-Iodo-2-
butene
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 1-Iodo-2-butene. It is

intended for laboratory personnel, including researchers, scientists, and drug development

professionals, to ensure the safe management of this chemical. Adherence to these guidelines

is paramount for laboratory safety and procedural integrity.

Hazard Identification and Personal Protective Equipment
1-Iodo-2-butene is a flammable liquid and vapor that can cause skin irritation, serious eye

damage, and respiratory irritation.[1] Proper personal protective equipment is the primary

defense against exposure.

Summary of Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166. A face shield

should be worn in addition to

goggles if there is a splash

hazard.[2][3]

To protect eyes from splashes

and vapors that can cause

serious eye damage.[1]

Hand Protection
Chemical-resistant gloves,

such as nitrile or neoprene.

To prevent skin contact, which

can cause irritation.[2]

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

To protect the skin from

accidental splashes and

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or exposure limits

are exceeded, use a

NIOSH/MSHA approved

respirator.[2][4]

To prevent inhalation of vapors

that may cause respiratory

irritation.[1]

Operational Plan: From Handling to Disposal
A systematic approach is essential for the safe handling and disposal of 1-Iodo-2-butene.

Pre-Handling Preparations
Ventilation Verification: Ensure the work area, preferably a chemical fume hood, is well-

ventilated.[2][4]

Safety Equipment Check: Confirm that an eyewash station and safety shower are readily

accessible.[2][5]

PPE Adherence: Put on all required personal protective equipment as detailed in the table

above.
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Ignition Source Removal: Eliminate all potential ignition sources, as the chemical is

flammable.[2][6][7] Use non-sparking tools.[2][5]

Chemical Handling
Controlled Dispensing: Handle the chemical in a well-ventilated area to minimize vapor

inhalation.[2][4]

Avoid Contact: Prevent direct contact with skin and eyes.[8]

Post-Handling Hygiene: Thoroughly wash hands after handling the chemical.[2][3]

Storage
Container Integrity: Keep the container tightly closed when not in use.[2][3][5][9]

Proper Storage Conditions: Store in a cool, dry, and well-ventilated area away from direct

sunlight and incompatible materials such as strong oxidizing agents and bases.[5][6]

Secure Storage: Store in a locked cabinet or other secure location.[2][9]

Accidental Release Measures
Evacuation: Evacuate personnel from the affected area.

Ventilation: Ensure adequate ventilation.

Ignition Source Removal: Remove all sources of ignition.[2][6]

Containment: Use personal protective equipment during cleanup. Absorb the spill with an

inert material (e.g., sand, vermiculite) and collect it in a suitable, closed container for

disposal.[2][6]

Environmental Protection: Prevent the chemical from entering drains.

Disposal Plan
Waste Classification: Dispose of 1-Iodo-2-butene and any contaminated materials as

hazardous waste.[7]
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Regulatory Compliance: Adhere to all federal, state, and local regulations for hazardous

waste disposal.[2][3][5][9]

Approved Disposal Facility: Dispose of the waste through a licensed and approved waste

disposal plant.[2][3][5][9]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2][9][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[7][9][10] If skin irritation occurs, get

medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[2][6][11]
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Workflow for Safe Handling of 1-Iodo-2-butene
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Caption: Safe handling workflow for 1-Iodo-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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